Tromantadine Tromantadine Tromantadine is a cyclic amine with activity against herpes simplex virus. Tromantadine inhibits absorption of virions to cell surfaces, as well as penetration and uncoating of the virus.
Tromantadine is a secondary carboxamide.
Tromantadine is marketed as Viru-Merz in the Czech Republic. It is an antiviral used in the treatment of herpes zoster and simplex.
Brand Name: Vulcanchem
CAS No.: 53783-83-8
VCID: VC0007015
InChI: InChI=1S/C16H28N2O2/c1-18(2)3-4-20-11-15(19)17-16-8-12-5-13(9-16)7-14(6-12)10-16/h12-14H,3-11H2,1-2H3,(H,17,19)
SMILES: CN(C)CCOCC(=O)NC12CC3CC(C1)CC(C3)C2
Molecular Formula: C₁₆H₂₈N₂O₂
Molecular Weight: 280.41 g/mol

Tromantadine

CAS No.: 53783-83-8

Inhibitors

VCID: VC0007015

Molecular Formula: C₁₆H₂₈N₂O₂

Molecular Weight: 280.41 g/mol

Tromantadine - 53783-83-8

CAS No. 53783-83-8
Product Name Tromantadine
Molecular Formula C₁₆H₂₈N₂O₂
Molecular Weight 280.41 g/mol
IUPAC Name N-(1-adamantyl)-2-[2-(dimethylamino)ethoxy]acetamide
Standard InChI InChI=1S/C16H28N2O2/c1-18(2)3-4-20-11-15(19)17-16-8-12-5-13(9-16)7-14(6-12)10-16/h12-14H,3-11H2,1-2H3,(H,17,19)
Standard InChIKey UXQDWARBDDDTKG-UHFFFAOYSA-N
SMILES CN(C)CCOCC(=O)NC12CC3CC(C1)CC(C3)C2
Canonical SMILES CN(C)CCOCC(=O)NC12CC3CC(C1)CC(C3)C2
Description Tromantadine is a cyclic amine with activity against herpes simplex virus. Tromantadine inhibits absorption of virions to cell surfaces, as well as penetration and uncoating of the virus.
Tromantadine is a secondary carboxamide.
Tromantadine is marketed as Viru-Merz in the Czech Republic. It is an antiviral used in the treatment of herpes zoster and simplex.
Related CAS 41544-24-5 (mono-hydrochloride)
Synonyms D 41
N-(1-adamantyl)-2-(2-dimethylaminoethoxy)acetamide
tromantadin
tromantadine
tromantadine monohydrochloride
tromantadine monohydrochloride, monohydrate
tromantidine
Viru-Merz
Viru-Merz serol
Viru-Serol
Reference [1]. Rosenthal KS, et al. Tromantadine: inhibitor of early and late events in herpes simplex virus replication. Antimicrob Agents Chemother. 1982 Dec;22(6):1031-6.[2]. Cheetham JJ, et al. Comparison of the interaction of the anti-viral chemotherapeutic agents amantadine and tromantadine with model phospholipid membranes. Biosci Rep. 1987 Mar;7(3):225-30.
PubChem Compound 64377
Last Modified Nov 11 2021
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